[(2-{[2-(2,4-Dichlorophenyl)ethyl]amino}-2-oxoethyl)(4-methoxyphenyl)amino]acetic acid

• IUPAC Name: 2-(N-[2-[2-(2,4-dichlorophenyl)ethylamino]-2-oxoethyl]-4-methoxyanilino)acetic acid
• InChI: InChI=1S/C19H20Cl2N2O4/c1-27-16-6-4-15(5-7-16)23(12-19(25)26)11-18(24)22-9-8-13-2-3-14(20)10-17(13)21/h2-7,10H,8-9,11-12H2,1H3,(H,22,24)(H,25,26)
• InChI Key: ZPXJFMSGJCYRJS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N(CC(=O)NCCC2=C(C=C(C=C2)Cl)Cl)CC(=O)O
• Molecular Formula: C19H20Cl2N2O4
• Molecular Weight: 411.3 g/mol
• CAS No.: 1142204-41-8

Description

This compound is a complex organic molecule that is used for pharmaceutical testing. It contains several functional groups, including two phenyl rings (one of which is dichlorinated), an ethylamino group, an oxoethyl group, and an acetic acid group.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of several functional groups. The dichlorophenyl ring and the methoxyphenyl ring likely contribute to the overall stability of the molecule, while the ethylamino and acetic acid groups may be involved in its reactivity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, the presence of the dichlorophenyl and methoxyphenyl rings would likely make it relatively nonpolar and insoluble in water. The acetic acid group, on the other hand, could potentially form hydrogen bonds with water, increasing its solubility.

Scientific Research Applications

Additionally, studies on herbicides like 2,4-dichlorophenoxyacetic acid (2,4-D) discuss their effects on biological systems and the environment, which could be relevant for understanding the impact of similar complex organic compounds (Charles et al., 1996).

Furthermore, research into the synthesis and biological activities of various organic compounds with specific functional groups offers insights into how such compounds might be designed and synthesized for potential scientific research applications (Eistetter & Wolf, 1982).

Future Directions

Given that this compound is used for pharmaceutical testing, it’s likely that future research will focus on exploring its potential therapeutic uses. This could involve testing its activity against various biological targets, studying its pharmacokinetics and pharmacodynamics, and eventually conducting clinical trials.